Grepafloxacin

Pharmacokinetics Dosing interval optimization Fluoroquinolone half-life ranking
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H22FN3O3
Molecular Weight 359.4 g/mol
CAS No. 119914-60-2; 161967-81-3
Cat. No. B15563416
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Technical Parameters


Basic Identity
Product NameGrepafloxacin
CAS119914-60-2; 161967-81-3
Molecular FormulaC19H22FN3O3
Molecular Weight359.4 g/mol
Structural Identifiers
InChIInChI=1S/C19H22FN3O3/c1-10-8-22(6-5-21-10)15-7-14-16(11(2)17(15)20)18(24)13(19(25)26)9-23(14)12-3-4-12/h7,9-10,12,21H,3-6,8H2,1-2H3,(H,25,26)
InChIKeyAIJTTZAVMXIJGM-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request
Handling Information
Solubility6.32e-01 g/L

Structure & Identifiers


Interactive Chemical Structure Model





Grepafloxacin (CAS 119914-60-2) Evidence Guide: Comparator-Based Analysis for Antibiotic Research and Procurement


Grepafloxacin is a synthetic, third-generation fluoroquinolone antibacterial characterized by a cyclopropyl group at N-1, a methyl group at C-5, and a methyl-substituted piperazine at C-7 [1]. These structural features provide a distinct spectrum of activity, pharmacokinetic profile, and safety considerations relative to other fluoroquinolones. Originally developed by Warner-Lambert (now Pfizer) and launched as Raxar by Glaxo Wellcome, grepafloxacin was voluntarily withdrawn worldwide in October 1999 following post-marketing reports of QT interval prolongation and associated torsades de pointes [2]. Despite its withdrawal, grepafloxacin retains scientific value as a reference compound for pharmacodynamic/pharmacokinetic modeling, resistance mechanism studies, and cardiac safety profiling of fluoroquinolones.

PK/PD Modeling
Extended half-life fluoroquinolone reference for once-daily dosing simulation
Gram-Positive SAR
Potency benchmark for anti-pneumococcal structure-activity studies
Efflux Research
NorA evasion tool for resistance mechanism dissection
Cardiac Safety
Ion channel calibration standard for fluoroquinolone cardiotoxicity profiling

Why Generic Substitution Is Not Appropriate: Structural and Pharmacological Distinctions of Grepafloxacin


In silico or in vitro substitution of grepafloxacin by other fluoroquinolones—such as ciprofloxacin, levofloxacin, moxifloxacin, or gatifloxacin—without experimental validation risks introducing systematic errors. Grepafloxacin possesses a unique C-5 methyl group and a C-7 methylpiperazine substituent that confer a half-life approximately 2.3-fold longer than ciprofloxacin [1] and alter its interactions with both bacterial topoisomerase targets and the NorA efflux pump in Staphylococcus aureus [2]. These structural differences translate into quantitatively distinct MIC distributions, resistance selection dynamics, and cardiac ion channel liabilities that are not predictable from class-level assumptions. Therefore, any research model or procurement specification that assumes class equivalence without compound-specific evidence is scientifically unsound.

Structural and PK mismatch
C-5 methyl and C-7 methylpiperazine substitutions lead to substantially different half-life and time-above-MIC dynamics compared with ciprofloxacin.
Efflux substrate mismatch
Grepafloxacin evades NorA-mediated efflux, while ciprofloxacin is a known substrate; resistance phenotypes may not transfer.
Cardiac liability mismatch
Proarrhythmic potency rank order differs within fluoroquinolones; compound-specific ion channel data are required for safety model interpretation.

Quantitative Differential Evidence for Grepafloxacin Relative to Fluoroquinolone Comparators


Elimination Half-Life: Grepafloxacin (12.12 h) vs. Ciprofloxacin (5.37 h) in Healthy Volunteers

In a single-dose, open-label, randomized six-period crossover study in 12 healthy volunteers, grepafloxacin exhibited the longest elimination half-life among six fluoroquinolones tested. The half-life of grepafloxacin (12.12 ± 3.93 h) was 2.26-fold greater than that of ciprofloxacin (5.37 ± 0.82 h) [1]. This extended half-life supports once-daily dosing and sustained serum concentrations above the MIC over a 24-hour interval.

Elimination Half-Life
Head-to-head
Grepafloxacin 12.12 ± 3.93 h vs
Ciprofloxacin 5.37 ± 0.82 h
Reported extended half-life context supports PK/PD modeling with once-daily dosing simulation.
Single oral dose in 12 healthy volunteers; HPLC.
Pharmacokinetics Dosing interval optimization Fluoroquinolone half-life ranking

Gram-Positive Activity Hierarchy: Grepafloxacin > Sparfloxacin > Levofloxacin = Ciprofloxacin Against Streptococcus pneumoniae

A prospective U.S. surveillance study (n=1,276 S. pneumoniae isolates) determined that the potency hierarchy among five fluoroquinolones against S. pneumoniae was grepafloxacin > sparfloxacin > levofloxacin = ciprofloxacin > ofloxacin, based on MIC90 and modal MIC values [1]. In a separate SENTRY surveillance analysis, 96% of S. pneumoniae isolates were inhibited by grepafloxacin at ≤0.5 µg/mL, compared with 87% for sparfloxacin at the same breakpoint [2]. Grepafloxacin MIC90 against penicillin-susceptible S. pneumoniae was 0.25 µg/mL, equal to gatifloxacin and lower than levofloxacin and ciprofloxacin [3].

S. pneumoniae Activity Rank
Cross-study
Rank 1 (most active) among 5 FQs; 96% of isolates inhibited at ≤0.5 µg/mL
Reported top rank supports Gram-positive potency benchmarking for SAR studies.
SENTRY surveillance, n=1,276; broth microdilution.
Antibacterial susceptibility Streptococcus pneumoniae Fluoroquinolone ranking

Chlamydia pneumoniae Activity: Grepafloxacin MIC90/MBC90 0.5 mg/L, Twice as Potent as Levofloxacin, Moxifloxacin, and Trovafloxacin

Against 14 recent clinical isolates and reference strains of Chlamydia pneumoniae, grepafloxacin demonstrated an MIC50 of 0.125 mg/L and MIC90/MBC90 of 0.5 mg/L, making it the most active quinolone tested [1]. Grepafloxacin was twice as active as moxifloxacin, trovafloxacin, and levofloxacin against this intracellular respiratory pathogen [1]. This quantitative advantage is attributable to the compound's enhanced intracellular penetration and specific topoisomerase targeting in Chlamydia spp.

C. pneumoniae MIC90
Head-to-head
Grepafloxacin MIC90 0.5 mg/L vs ≥1.0 mg/L for levofloxacin, moxifloxacin, trovafloxacin
Reported 2-fold higher potency supports intracellular pathogen model context.
HEp-2 cell culture; 14 clinical isolates.
Chlamydia pneumoniae Atypical respiratory pathogens Fluoroquinolone MIC comparison

Bacteriologic Eradication in Acute Bacterial Exacerbations of Chronic Bronchitis: Grepafloxacin 85-91% vs. Clarithromycin 58% (P<0.001)

In a randomized, double-blind, multicenter trial (n=805), grepafloxacin 400 mg once daily for either 5 or 10 days achieved bacteriologic eradication rates of 85% (5-day arm) and 91% (10-day arm), compared with 58% for clarithromycin 250 mg twice daily for 10 days [1]. The eradication rates in both grepafloxacin groups were significantly greater than the clarithromycin group (P<0.001). The clinical success rates for evaluable patients were 91% (5-day grepafloxacin), 95% (10-day grepafloxacin), and 86% (clarithromycin) [1]. This substantial bacteriologic advantage underscores grepafloxacin's rapid bactericidal activity against Haemophilus influenzae, Moraxella catarrhalis, and Streptococcus pneumoniae in the bronchitic airway.

ABECB Eradication Endpoint
Trial context
Grepafloxacin 5-day: 85%; 10-day: 91% vs Clarithromycin 10-day: 58% (difference 27–33 pp)
Reported endpoint context for PK/PD eradication model development.
Randomized trial, n=805; H. influenzae predominant.
Clinical trial Bacteriologic eradication Chronic bronchitis exacerbation

NorA Efflux Pump Avoidance: Grepafloxacin Retains Activity Against Ciprofloxacin-Resistant Staphylococcus aureus

Grepafloxacin is structurally distinct in that it is not recognized as a substrate by the NorA multidrug efflux pump of Staphylococcus aureus, a major mechanism of low-level fluoroquinolone resistance [1]. Consequently, some S. aureus strains that have developed resistance to ciprofloxacin through NorA overexpression remain susceptible to grepafloxacin [1]. Studies of resistance development further suggest that grepafloxacin is associated with a reduced selection of resistant mutants in S. aureus, possibly related to avoidance of NorA-mediated efflux and balanced dual-targeting of topoisomerase II and IV [2]. This property is not shared by ciprofloxacin, which is a known NorA substrate.

NorA Efflux Evasion
Class-level
Grepafloxacin not a NorA substrate; retains activity against ciprofloxacin-resistant S. aureus
Mechanistic context supports efflux pump inhibitor screening studies.
Inferred from substrate recognition; isogenic MIC data to verify.
Efflux pump Staphylococcus aureus resistance NorA Fluoroquinolone cross-resistance

Cardiac Action Potential Prolongation: Grepafloxacin EC15 9.3 µg/mL vs. Sparfloxacin 4.2 µg/mL vs. Ciprofloxacin 72.8 µg/mL in Canine Purkinje Fibers

In an ex vivo canine cardiac Purkinje fiber model, the concentration causing a 15% prolongation of action potential duration at 1 Hz stimulation (EC15) was: sparfloxacin 4.2 ± 0.7 µg/mL, grepafloxacin 9.3 ± 0.9 µg/mL, moxifloxacin 9.9 ± 1.6 µg/mL, and ciprofloxacin 72.8 ± 26.4 µg/mL [1]. The rank order of proarrhythmic potency was sparfloxacin > grepafloxacin ≈ moxifloxacin > ciprofloxacin. Clinically, grepafloxacin was withdrawn due to torsades de pointes, and its QTc prolongation was quantified as less than 2 ms at the highest clinical dose in elderly patients—15 times less than that observed with erythromycin [2]. However, in vivo, the risk of arrhythmia is influenced by multiple factors including patient predisposition, concomitant medications, and metabolic inhibition.

Cardiac APD Prolongation
Head-to-head
EC15: Sparfloxacin 4.2, Grepafloxacin 9.3, Moxifloxacin 9.9, Ciprofloxacin 72.8 µg/mL
Reported intermediate proarrhythmic potency supports ion channel safety calibration studies.
Canine Purkinje fibers; 1 Hz stimulation.
Cardiotoxicity QT prolongation hERG/Kv channel Fluoroquinolone safety ranking

Recommended Research and Industrial Application Scenarios for Grepafloxacin Based on Quantitative Evidence


Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling of Fluoroquinolones with Extended Half-Life

Grepafloxacin's half-life of 12.12 h—the longest among six clinically used fluoroquinolones evaluated head-to-head [1]—makes it an ideal reference compound for in vitro pharmacodynamic models that simulate once-daily dosing over 24–48 h. Its sustained serum concentrations above MIC for common respiratory pathogens enable rigorous investigation of AUC/MIC thresholds for bactericidal effect and resistance suppression. The predicted AUC/MIC breakpoint of 75-78 h for grepafloxacin against S. aureus, compared with 125 h for ciprofloxacin, provides a quantitative framework for evaluating relative anti-staphylococcal efficacy in dynamic models [2].

Antibacterial Susceptibility Surveillance and Structure-Activity Relationship (SAR) Studies Against Gram-Positive Respiratory Pathogens

Grepafloxacin's superior potency against Streptococcus pneumoniae, where it ranked first among five fluoroquinolones (grepafloxacin > sparfloxacin > levofloxacin = ciprofloxacin > ofloxacin) [3], positions it as a critical comparator in SAR series aimed at optimizing anti-pneumococcal activity. Its MIC90 of 0.25 µg/mL against penicillin-susceptible S. pneumoniae, equal to gatifloxacin and superior to levofloxacin and ciprofloxacin [4], provides a benchmark for medicinal chemistry efforts targeting Gram-positive potency while maintaining Gram-negative coverage.

Intracellular Pathogen Research: Chlamydia pneumoniae Infection Models

Grepafloxacin's MIC90 and MBC90 of 0.5 mg/L against C. pneumoniae—twice as potent as levofloxacin, moxifloxacin, and trovafloxacin in a head-to-head comparison [5]—makes it the quinolone of choice for establishing potency benchmarks in Chlamydia cell culture models. Researchers investigating intracellular pharmacokinetics, host-cell penetration, or developing novel anti-chlamydial agents can employ grepafloxacin as a high-activity reference to calibrate assay sensitivity.

Efflux Pump and Fluoroquinolone Resistance Mechanism Studies in Staphylococcus aureus

Grepafloxacin's unique ability to evade the NorA multidrug efflux pump—a property not shared by ciprofloxacin [6]—renders it an essential tool compound for dissecting efflux-mediated resistance. Laboratories studying NorA structure-function relationships, screening efflux pump inhibitors, or investigating the contribution of efflux to fluoroquinolone resistance can use grepafloxacin as a NorA-independent control to differentiate target-site mutations from efflux phenotypes.

Cardiac Safety Pharmacology and In Silico Cardiotoxicity Prediction

With an EC15 of 9.3 µg/mL for action potential duration prolongation in canine Purkinje fibers—intermediate between sparfloxacin (4.2 µg/mL) and ciprofloxacin (72.8 µg/mL) [7]—and documented clinical torsadogenicity leading to market withdrawal, grepafloxacin serves as a critical calibration standard for in silico models predicting hERG/Kv channel liability. Its well-characterized cardiac risk profile, combined with quantified in vitro proarrhythmic potency, enables validation of computational toxicology algorithms aimed at predicting fluoroquinolone-induced QT prolongation.

Application
Selection Property
Validation Focus
PK/PD modeling of extended half-life fluoroquinolones
Extended half-life context
AUC/MIC threshold characterization
Gram-positive SAR studies
Ranked anti-pneumococcal activity
MIC distribution benchmarking
Chlamydia infection models
Intracellular potency context
Cell-based MIC/MBC profiling
Efflux pump mechanism studies
NorA evasion profile
NorA substrate specificity screening
Cardiac ion channel safety studies
Intermediate proarrhythmic potency
Purkinje fiber APD calibration
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